Cas no 1176759-22-0 (2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-amine
• CAS No: 1176759-22-0
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 6375063
• PubChem ID: 82029057
• Update Time: 2025-05-22

2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-amine
• 1176759-22-0
• EN300-1958669
• 2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-amine

• Inchi： 1S/C9H8F3N3/c10-9(11,12)8(13)6-5-14-7-3-1-2-4-15(6)7/h1-5,8H,13H2
• InChI Key： GIQSWNMONBAAHI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=C2C=CC=CN12)N)(F)F

Computed Properties

• Exact Mass: 215.06703175g/mol
• Monoisotopic Mass: 215.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.3Ų

Additional information on 2,2,2-trifluoro-1-{imidazo1,2-apyridin-3-yl}ethan-1-amine

2,2,2-Trifluoro-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-amine

The compound CAS No. 1176759-22-0, also known as 2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-amine, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of CAS No. 1176759-22-0 is characterized by a trifluoromethyl group attached to an imidazopyridine moiety. This combination endows the compound with remarkable stability and reactivity, making it an ideal candidate for various chemical transformations. Researchers have explored its ability to act as a catalyst in asymmetric synthesis reactions, where it has demonstrated exceptional efficiency in promoting enantioselective processes.

One of the most promising applications of CAS No. 1176759-22-0 lies in its potential as a ligand in metal-mediated catalysis. Recent findings suggest that this compound can coordinate with transition metals such as palladium and platinum, facilitating the formation of highly active catalysts for cross-coupling reactions. These catalysts have shown remarkable activity in coupling reactions involving aryl halides and alkenes, offering a novel pathway for the synthesis of complex organic molecules.

In addition to its catalytic applications, CAS No. 1176759-22-0 has been investigated for its role in the development of new drug delivery systems. Its unique combination of fluorinated groups and nitrogen-containing heterocycles enables it to interact with biological membranes in a controlled manner, making it a valuable component in the design of targeted drug delivery vehicles.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1176759-22-0. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group plays a critical role in stabilizing the molecule's electronic configuration, thereby enhancing its reactivity towards nucleophilic attack. These findings have been corroborated by experimental studies that demonstrate the compound's ability to undergo rapid substitution reactions under mild conditions.

The synthesis of CAS No. 1176759-22-0 involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the imidazopyridine ring system through cyclization reactions and subsequent fluorination to introduce the trifluoromethyl group. The overall process is highly efficient and scalable, making it suitable for large-scale production.

Despite its numerous advantages, CAS No. 1176759-22-0 presents certain challenges when used in practical applications. For instance, its high reactivity necessitates careful handling during storage and transportation to prevent unintended side reactions. Researchers are currently exploring strategies to enhance the stability of this compound without compromising its desirable chemical properties.

In conclusion, CAS No. 1176759-22-0, or 2,2,2-trifluoro-1-{imidazo[1,2-a]pyridin-3-yl}ethanamine, represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug discovery and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation.